Cas no 899744-54-8 (N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide
• CAS No: 899744-54-8
• MF: C₁₇H₁₇N₃O₆
• MW: 359.3334
• CID: 5460069
• Update Time: 2025-10-28

N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-N'-(2-methyl-5-nitrophenyl)oxamide
• N1-(3,4-dimethoxyphenyl)-N2-(2-methyl-5-nitrophenyl)oxalamide
• N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide
• VU0504248-1

• Inchi： 1S/C17H17N3O6/c1-10-4-6-12(20(23)24)9-13(10)19-17(22)16(21)18-11-5-7-14(25-2)15(8-11)26-3/h4-9H,1-3H3,(H,18,21)(H,19,22)
• InChI Key： VCAORYHFBJRGEM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])N([H])C(C(N([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 2.5
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide

N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide: A Comprehensive Overview

N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide, identified by the CAS number 899744-54-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to act as a versatile building block in organic synthesis.

The molecular structure of N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide is characterized by a central ethanediamide group connected to two aromatic rings. The first ring, a 3,4-dimethoxyphenyl group, contributes to the compound's stability and solubility properties. The second ring, a 2-methyl-5-nitrophenyl group, introduces electronic diversity and reactivity. This combination makes the compound an ideal candidate for exploring various chemical transformations and interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide using a combination of nucleophilic aromatic substitution and amide coupling reactions. These methods not only enhance the yield but also ensure high purity, which is crucial for downstream applications.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a potential candidate for targeted drug delivery. Additionally, studies have demonstrated its effectiveness as a catalyst in certain organic reactions, particularly those involving nucleophilic additions and cycloadditions.

The electronic properties of N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide have been extensively studied using computational chemistry techniques. These studies reveal that the compound exhibits a high degree of conjugation due to the presence of electron-withdrawing groups on both aromatic rings. This conjugation enhances its ability to participate in π-π interactions, making it suitable for applications in supramolecular chemistry.

Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative in organic synthesis. Its ability to facilitate reactions under mild conditions reduces the environmental impact associated with traditional synthetic methods.

In conclusion, N'-(3,4-Dimethoxyphenyl)-N-(2-Methyl-5-Nitrophenyl)Ethanediaamide, with its unique structural features and versatile properties, continues to be a focal point in chemical research. As new applications emerge and synthetic methods improve, this compound is poised to play an increasingly important role in both academic and industrial settings.